4-((5-((4-(Methoxycarbonyl)phenyl)amino)-2,4-dioxothiazolidin-3-yl)methyl)benzoic acid
Overview
Description
The compound “4-((5-((4-(Methoxycarbonyl)phenyl)amino)-2,4-dioxothiazolidin-3-yl)methyl)benzoic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds often involves esterification of dicarboxylic acids . The process typically involves stirring the reactants at room temperature for several hours, followed by concentration under reduced pressure .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “4-[4-(methoxycarbonyl)phenyl]benzoic acid”, have been reported . It has a density of 1.2±0.1 g/cm³, a boiling point of 439.3±38.0 °C at 760 mmHg, and a flash point of 167.1±20.3 °C .Scientific Research Applications
Medicinal Chemistry and Drug Development
The synthesis of pyrrole-3-carboxylic acid amides, like our compound, is of significant interest due to their central role in successful drugs. Notably, Atorvastatin (a cholesterol-lowering drug) and Sunitinib (used for cancer treatment) contain this substructure. Researchers explore derivatives of pyrrole-3-carboxylic acids for potential therapeutic applications .
Antifungal Agents
Studies have screened newly synthesized compounds similar to our compound for in vitro antifungal activity. These derivatives exhibit fungistatic properties, making them promising candidates for combating fungal infections .
Antibacterial Activity
The length of the amide side chain at the ortho-position of the 2-phenyl group significantly influences antibacterial activity. Investigating variations of our compound could lead to novel antibacterial agents .
Organic Synthesis
Pyrrolin-4-ones, including our compound, are structurally related to bioactive molecules. Researchers explore various synthetic approaches, such as oxidative cyclization of β-enaminones or Cu(II)-catalyzed reactions, to access these compounds .
Transition Metal-Catalyzed Reactions
Our compound’s structure suggests potential applications in transition metal-catalyzed carbon–carbon bond formation. For instance, Suzuki–Miyaura cross-coupling reactions, known for their mild conditions and functional group tolerance, could be explored .
Safety And Hazards
The safety and hazards of a similar compound, “4-(Methoxycarbonyl)phenylboronic Acid”, have been reported . It is known to cause skin irritation and serious eye irritation. Precautions include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists .
properties
IUPAC Name |
4-[[5-(4-methoxycarbonylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O6S/c1-27-18(25)13-6-8-14(9-7-13)20-15-16(22)21(19(26)28-15)10-11-2-4-12(5-3-11)17(23)24/h2-9,15,20H,10H2,1H3,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZEAFMIIERKYMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((5-((4-(Methoxycarbonyl)phenyl)amino)-2,4-dioxothiazolidin-3-yl)methyl)benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-Nitrophenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine](/img/structure/B352411.png)
![N'-[(3Z)-1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-2-(3-methylphenoxy)acetohydrazide](/img/structure/B352416.png)
![(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-3-phenacyl-1,3-thiazolidine-2,4-dione](/img/structure/B352432.png)
![N'-[(4-chlorophenoxy)acetyl]-3,4,5-trimethoxybenzohydrazide](/img/structure/B352437.png)
![N-{2-[2-(5,7-dichloro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazino]-1-methyl-2-oxoethyl}benzamide](/img/structure/B352438.png)
